![molecular formula C9H14ClN3O B2427641 6-(Oxan-4-yl)pyridazin-3-amine;hydrochloride CAS No. 2413900-48-6](/img/structure/B2427641.png)
6-(Oxan-4-yl)pyridazin-3-amine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“6-(Oxan-4-yl)pyridazin-3-amine;hydrochloride” is a chemical compound with the CAS Number: 1373148-09-4 . It has a molecular weight of 178.23 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H14N2O/c11-9-1-2-10(12-7-9)8-3-5-13-6-4-8/h1-2,7-8H,3-6,11H2 . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 178.23 . Unfortunately, other specific properties such as density, boiling point, and melting point were not available in the search results.Scientific Research Applications
Synthesis and Chemical Reactions
- Amidation of Carboxylic Acids: The compound is used as a coupling agent for the amidation of carboxylic acids. It has been shown to be effective in chemoselective synthesis of amides from both aliphatic and aromatic carboxylic acids (Kang et al., 2008).
- Reactivity with Nucleophiles: Research on pyridazinone derivatives indicates their reactivity towards nucleophiles, leading to various chemical transformations, including displacement reactions (Adembri et al., 1976).
- Synthesis of Pyridazinone Derivatives: This chemical is involved in the synthesis of novel pyridazinone derivatives, which include ethoxycarbonyl moieties. These compounds are synthesized through condensation and cyclization reactions (Dragovich et al., 2008).
- Formation of Amino Derivatives: It participates in reactions leading to the selective formation of amino or hydroxyimino derivatives from oxopropylation of dihalopyridazinones (Choi et al., 1997).
- Synthesis of Novel Indolylpyridazinone Derivatives: There is evidence of its utility in creating indolylpyridazinone derivatives with potential antibacterial activity (Abubshait, 2007).
Structural and Molecular Studies
- Structures of Pyrrolo-Heterocycles: Studies involving similar pyridazine derivatives have been conducted to understand the structures of various pyrrolo-heterocycles, revealing insights into their molecular arrangements and bonding patterns (Tähtinen et al., 1997).
- Structural Analysis of Complexes: Research on pyridazin-3-yl derivatives has been done to analyze the structure of mononuclear complexes derived from these compounds, offering insights into their chemical bonding and molecular interactions (Saldías et al., 2020).
Industrial and Material Applications
- Corrosion Inhibition in Mild Steel: Pyridazine derivatives, including this compound, have been studied for their inhibitory effects on the corrosion of mild steel in acidic environments. These studies help understand their potential industrial applications in corrosion protection (Mashuga et al., 2017).
Properties
IUPAC Name |
6-(oxan-4-yl)pyridazin-3-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O.ClH/c10-9-2-1-8(11-12-9)7-3-5-13-6-4-7;/h1-2,7H,3-6H2,(H2,10,12);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRDYOVQCHBMVCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C2=NN=C(C=C2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.